Cas no 104217-08-5 (Butanoic acid, 2-methyl-2-(phenylsulfonyl)-)
104217-08-5 structure
Product Name:Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
CAS No:104217-08-5
MF:C11H14O4S
MW:242.291462421417
CID:1141753
Update Time:2024-07-27
Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
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- Inchi: 1S/C11H14O4S/c1-3-11(2,10(12)13)16(14,15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,12,13)
- InChI Key: LZLCGCNYQCDFGQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)(S(C1=CC=CC=C1)(=O)=O)CC
Computed Properties
- Exact Mass: 242.06132
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Melting Point: 86-89 °C
- Boiling Point: 444.7±37.0 °C(Predicted)
- PSA: 71.44
- pka: 2.62±0.10(Predicted)
Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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